Cas no 111-80-8 (Methyl 2-nonynoate)

• Product Name: Methyl 2-nonynoate
• CAS No: 111-80-8
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD00009547
• CID: 81911
• Update Time: 2026-05-14

Methyl 2-nonynoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-nonynoate
• 2-Nonynoic acid methyl ester
• Methyl 2-nonynoate analytical reference material
• methyl non-2-ynoate
• methyl octine carbonate
• methyl octyne carbonate
• FEMA 2726
• Methylnon-2-inoat
• METHYLOCTINCARBONAT
• METHYL-2-NONYNOATE(SG)
• methyloctynecarbonate
• 2-Nonynoic acid=methyl
• METHYL 2-NONYNOATE 99%

• MDL： MFCD00009547
• Inchi： 1S/C10H16O2/c1-3-4-5-6-7-8-9-10(11)12-2/h3-7H2,1-2H3
• InChI Key： NTLJTUMJJWVCTL-UHFFFAOYSA-N
• SMILES： CCCCCCC#CC(=O)OC
• BRN： 1759870

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to yellowish oily liquid.
• Density: 0.915
• Boiling Point: 121°C/20mmHg(lit.)
• Flash Point: 101 ºC
• Refractive Index: 1.448
• PSA: 26.30000
• LogP: 2.13320
• FEMA: 2726 | METHYL 2-NONYNOATE
• Solubility: Insoluble in water. Soluble in ethanol and oil.

Methyl 2-nonynoate Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• WGK Germany：2
• Hazard Category Code： 36/37/38-22-36/38
• Safety Instruction： S26-S36/37/39
• RTECS：RB3450000
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances

Additional information on Methyl 2-nonynoate

Methyl 2-nonynoate (CAS No. 111-80-8): A Comprehensive Overview in Modern Chemical Research

Methyl 2-nonynoate, identified by its CAS number CAS No. 111-80-8, is a significant compound in the realm of organic chemistry and has garnered considerable attention due to its versatile applications. This ester, derived from nonanoic acid and methanol, exhibits unique chemical properties that make it valuable in various synthetic processes, including pharmaceuticals, fragrances, and polymer chemistry.

The molecular structure of Methyl 2-nonynoate consists of a nine-carbon chain with a carboxyl group at one end and a methyl ester group at the other. This configuration imparts distinct reactivity, making it a crucial intermediate in the synthesis of more complex molecules. The presence of a terminal alkyne group further enhances its utility in cross-coupling reactions, which are pivotal in modern drug development.

In recent years, Methyl 2-nonynoate has been extensively studied for its potential applications in pharmaceutical research. Its ability to participate in various chemical transformations has opened new avenues for the development of novel therapeutic agents. For instance, researchers have explored its use in the synthesis of non-peptide inhibitors, which are increasingly preferred over traditional peptide-based drugs due to their improved stability and bioavailability.

One of the most notable applications of Methyl 2-nonynoate is in the field of polymer chemistry. The compound serves as a monomer for the production of polyesters and polyamides, which are essential materials in the manufacturing of high-performance textiles and biodegradable plastics. The alkyne functionality allows for polymerization via Sonogashira coupling reactions, enabling the creation of polymers with tailored properties such as enhanced mechanical strength and thermal stability.

The fragrance industry has also recognized the significance of Methyl 2-nonynoate. Its aromatic profile contributes to the development of synthetic musks and other flavoring agents used in perfumes and personal care products. The compound's long aliphatic chain provides a base note that complements other fragrance components, creating a lasting and pleasant scent.

Advances in synthetic methodologies have further expanded the utility of Methyl CAS No. 111-80-8. Recent studies have demonstrated its role as a precursor in the preparation of organometallic complexes used in catalysis. These complexes facilitate various transformations, including hydrogenation and oxidation reactions, which are critical steps in fine chemical synthesis. The efficiency and selectivity offered by such catalysts underscore the importance of Methyl 2-nonynoate in modern chemical processes.

In addition to its industrial applications, Methyl CAS No. 111-80-8 has found relevance in academic research. Researchers are investigating its potential as a building block for complex organic molecules, including natural product analogs and functional materials. The compound's unique reactivity allows chemists to construct intricate molecular architectures with precision, contributing to advancements in medicinal chemistry and materials science.

The environmental impact of Methyl 2-nonynoate is another area of interest. Studies have been conducted to assess its biodegradability and toxicity profile, ensuring that its use does not pose significant environmental risks. Efforts are ongoing to develop sustainable synthetic routes that minimize waste generation and energy consumption, aligning with global initiatives toward green chemistry.

The future prospects of Methyl CAS No. 111-80-8 appear promising, with ongoing research uncovering new applications and refining existing ones. As synthetic chemistry continues to evolve, this compound is expected to play an increasingly vital role in various scientific disciplines. Its versatility and reactivity make it an indispensable tool for chemists striving to innovate in pharmaceuticals, materials science, and beyond.